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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B1583708 Get Quote

Introduction: The Profile of a High-Performance
Pigment
Pigment Yellow 155 (C.I. 200310) is a high-performance disazo pigment prized for its brilliant

greenish-yellow shade, high tinting strength, and excellent fastness properties. Its molecular

formula is C₃₄H₃₂N₆O₁₂, with a molecular weight of 716.65 g/mol .[1] Structurally, it is a

bisacetoacetarylide, which contributes to its notable stability.[2][3] This robustness makes it a

preferred choice in demanding applications, including industrial coatings, automotive paints,

various plastics (polyolefins, PVC), and printing inks where resistance to heat, light, and

migration is paramount.[2][4][5]

The performance of Pigment Yellow 155 in its final application is not solely dependent on its

chemical identity. It is critically influenced by a range of physical and chemical properties,

including crystal structure (polymorphism), particle size and distribution, thermal stability, and

the presence of impurities. Therefore, a multi-faceted analytical approach is essential for

comprehensive characterization. This guide provides an in-depth overview of the core

analytical techniques and detailed protocols for the rigorous evaluation of Pigment Yellow 155,

ensuring quality control, performance optimization, and regulatory compliance for researchers

and developers.
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The Analytical Workflow: A Multi-Technique
Approach
A thorough characterization of Pigment Yellow 155 requires integrating data from several

analytical techniques. No single method can provide a complete picture. The following workflow

illustrates how different techniques are employed to elucidate specific properties of the

pigment, from its fundamental chemical structure to its bulk physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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